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Chemical Identity and Properties

CAS No.: 7119-89-3
Cat. No.: S596882

Compound Focus: Dichloronitromethane

Get Quote

Chloropicrin

Propert Dichloronitromethane (DCNM
BEISY (Trichloronitromethane) ( )

CAS Number 76-06-2 [1] 7119-89-3 [2]

Chemical CCIsNO2 [3] [1] CHCI2NO2 [2]

Formula

Molecular Mass

Physical State

Primary Use

164.37 g/mol [1]

Colorless to faint yellow oily liquid [4]

Broad-spectrum pre-plant soil
fumigant [4]

Toxicity and Health Hazards

129.93 g/mol [2]

Information Missing

Metabolite of Chloropicrin
(soil/groundwater) [2]
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Aspect

Chloropicrin

Dichloronitromethane

Acute Toxicity

Inhalation
Effects

Carcinogenicity

Antidote

Class | Restricted Use Pesticide;
signal word "Danger" [4]. Powerful
irritant to skin, eyes, and respiratory
tract [4].

Causes eye/respiratory tract irritation,
vomiting, diarrhea; high levels can
cause pulmonary edema and death

[4].

Not classifiable as a human
carcinogen (Category A4) [4].

No specific antidote available [4].

Toxicological profile (including
genotoxicity) could not be concluded
based on available data [5].

Information Missing

Information Missing

Information Missing

Environmental Fate and Behavior

Parameter Chloropicrin Dichloronitromethane
Solubility in 2021 mg/L (20°C) [1] 17150 mg/L (20°C) [2]
Water

Vapor Pressure

Soil Half-life
(DTso0)

Degradation
Pathway

Major Concern

4.23 x 106 mPa (20°C) [1]

0.3-1.9 days (lab studies) [2]

Susceptible to reductive
dechlorination [4].

Potential groundwater
contamination above regulatory
limits [5].

4.67 x 10° mPa (20°C) [2]

0.71 days (lab studies) [2]

Degrades more rapidly in biochar than in soil

[6].

Groundwater exposure assessment not
possible due to lack of reliable data [5].
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Experimental Data and Key Findings

The following experimental insights provide context for the comparison.

Degradation Pathway with Zero-Valent Iron

¢ Objective: To investigate the reaction pathways and kinetics of halonitromethanes (including
Chloropicrin and DCNM) in the presence of zero-valent iron (Fe°) for potential water treatment [7].
¢ Methodology: Batch experiments with Fe° (1.8-4.4 g/L) were conducted. Reaction products were
monitored to determine kinetics and pathways [7].
¢ Key Results:
o Both Chloropicrin (TCNM) and DCNM reacted rapidly with Fe®, with methylamine as the final
product [7].
o The surface area-normalized rate constants decreased in the order: TCNM > DCNM [7].
o The degradation of Chloropicrin and DCNM proceeded via parallel pathways of
hydrogenolysis and a-elimination [7].

Emission Reduction with Biochar

¢ Objective: To determine the capacity of biochar to adsorb Chloropicrin and its effect on emissions
and degradation in soil [6] [8].

e Methodology: Soil columns were packed, and Chloropicrin was injected at 20 cm depth. Biochar was
amended at different rates (0-5% w/w) in the top 5 cm of soil. Emissions and soil gas concentrations
were measured [8].

¢ Key Results:

o Biochar amendment at 2-5% reduced total Chloropicrin emissions by 85.7-97.7% [6].

o The half-life of Chloropicrin in soil decreased from 13.6 hours to 6.4 hours as the biochar rate
increased from 0% to 5% [6].

o Both Chloropicrin and its metabolite DCNM degraded more rapidly in pure biochar than in
soil [6].

The metabolic relationship and key concerns from the European Food Safety Authority (EFSA) peer review

are summarized in the diagram below.
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Regulatory Status Summary

Authority Chloropicrin Dichloronitromethane (DCNM)

U.S. EPA Class | Restricted Use Pesticide [4]. Assessed as a metabolite and
groundwater pollutant [2].

European Not approved. Critical concerns Profile could not be concluded; a data gap

Union (EFSA) identified for groundwater and soll and critical area of concern [5].
organisms [5] [1].

Key Implications for Researchers
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e Data Gap on DCNM: The most significant finding is the incomplete toxicological profile for
Dichloronitromethane [5]. This represents a primary data gap and a critical area of concern for
anyone using or studying Chloropicrin.

¢ Metabolic Relationship: DCNM is a major soil metabolite of Chloropicrin [2]. Assessments of
Chloropicrin's environmental impact must account for the formation and behavior of DCNM.

e Exposure Concerns: Both chemicals raise significant environmental concerns. EFSA modeling
indicates that Chloropicrin use leads to groundwater concentrations above the regulatory limit, and
reliable exposure assessment for DCNM is not yet possible [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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